Cas no 807299-54-3 (Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-)

• Product Name: Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
• CAS No: 807299-54-3
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 714901
• Update Time: 2024-02-04

Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
• 3,8-Diazabicyclo[3.2.1]octane, 3-acetyl-8-ethyl- (9CI)
• 3,8-Diazabicyclo[3.2.1]octane, 3-acetyl-8-ethyl- (9CI)
• Ethanone, 1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-

• Inchi： 1S/C10H18N2O/c1-3-12-9-4-5-10(12)7-11(6-9)8(2)13/h9-10H,3-7H2,1-2H3
• InChI Key： MNJYVCPZCAKXSA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2N(CC)C(CC2)C1)C

Computed Properties

• Exact Mass: 182.142
• Monoisotopic Mass: 182.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2